Cas no 4550-68-9 (N-(1-cyanocyclohexyl)acetamide)

N-(1-cyanocyclohexyl)acetamide is a specialized organic compound featuring a cyclohexyl backbone substituted with a cyano group and an acetamide moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both cyano and amide functional groups allows for versatile transformations, including hydrolysis, reduction, and nucleophilic additions. Its stability under standard conditions ensures ease of handling and storage. The compound’s well-defined molecular architecture also facilitates precise modifications, enabling tailored applications in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.

N-(1-cyanocyclohexyl)acetamide structure

4550-68-9 structure

Product Name:N-(1-cyanocyclohexyl)acetamide

CAS No:4550-68-9

MF:C₉H₁₄N₂O

MW:166.220262050629

MDL:MFCD01733741

CID:330645

PubChem ID:199610

Update Time:2025-05-27

N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide,N-(1-cyanocyclohexyl)-
- N-(1-CYANOCYCLOHEXYL)ACETAMIDE
- 1-acetamidocyclohexanecarbonitrile
- 1-Acetamino-cyclohexan-1-carbonsaeure-nitril
- 1-Acetamino-cyclohexan-carbonitril-(1)
- 1-Acetylamino-1-cyan-cyclohexan
- AC1L57Q1
- AC1Q1KGZ
- BRN 2803717
- CTK4I8843
- Cyano-1 acetylamino-1 cyclohexane
- N-(1-Cyan-cyclohexyl)-acetamid
- N-(1-cyano-cyclohexyl)-acetamide
- N-(cyanocyclohexyl)acetamide
- SBB042731
- NCGC00334453-01
- CS-0242706
- 4550-68-9
- AB01326683-02
- AKOS000268869
- DTXSID90196542
- 3-14-00-00848 (Beilstein Handbook Reference)
- SCHEMBL23795558
- EN300-25410
- Z203699670
- Acetamide, N-(1-cyanocyclohexyl)-
- N-(1-cyanocyclohexyl)acetamide
- MDL： MFCD01733741
- Inchi： 1S/C9H14N2O/c1-8(12)11-9(7-10)5-3-2-4-6-9/h2-6H2,1H3,(H,11,12)
- InChI Key： HJKUYXOMJJUMLV-UHFFFAOYSA-N
- SMILES： O=C(C)NC1(C#N)CCCCC1

Computed Properties

Exact Mass: 166.11072
Monoisotopic Mass: 166.110613
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.9
XLogP3: 0.9

Experimental Properties

Density: 1.05
Boiling Point: 386.5°Cat760mmHg
Flash Point: 187.5°C
Refractive Index: 1.486
PSA: 52.89

N-(1-cyanocyclohexyl)acetamide Pricemore >>

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